Cas no 1996131-93-1 (4-ethyl-1-propylcyclohexane-1-carbaldehyde)

• Product Name: 4-ethyl-1-propylcyclohexane-1-carbaldehyde
• CAS No: 1996131-93-1
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 5982175
• PubChem ID: 165587902
• Update Time: 2025-05-23

4-ethyl-1-propylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-propylcyclohexane-1-carbaldehyde
• EN300-1623448
• 1996131-93-1

• Inchi： 1S/C12H22O/c1-3-7-12(10-13)8-5-11(4-2)6-9-12/h10-11H,3-9H2,1-2H3
• InChI Key： GEDODCXCBGNQFB-UHFFFAOYSA-N
• SMILES： O=CC1(CCC)CCC(CC)CC1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-ethyl-1-propylcyclohexane-1-carbaldehyde

Recent Advances in the Study of 4-Ethyl-1-propylcyclohexane-1-carbaldehyde (CAS: 1996131-93-1) in Chemical Biology and Pharmaceutical Research

The compound 4-ethyl-1-propylcyclohexane-1-carbaldehyde (CAS: 1996131-93-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its unique cyclohexane backbone and ethyl-propyl substitutions, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a compound of high interest for researchers in the field.

One of the key areas of research involving 4-ethyl-1-propylcyclohexane-1-carbaldehyde is its role as an intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel anti-inflammatory agents. The researchers utilized the aldehyde group of the compound to form Schiff bases, which were subsequently evaluated for their inhibitory effects on cyclooxygenase-2 (COX-2). The results indicated that derivatives of 4-ethyl-1-propylcyclohexane-1-carbaldehyde exhibited significant COX-2 inhibition, suggesting their potential as non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its applications in drug discovery, 4-ethyl-1-propylcyclohexane-1-carbaldehyde has also been explored for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry (2024) investigated the compound's efficacy against a range of bacterial and fungal pathogens. The findings revealed that the aldehyde moiety played a crucial role in disrupting microbial cell membranes, leading to potent antibacterial and antifungal activities. These results highlight the compound's potential as a lead structure for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another noteworthy aspect of 4-ethyl-1-propylcyclohexane-1-carbaldehyde is its use in material science. Researchers have explored its incorporation into polymer matrices to enhance material properties such as thermal stability and mechanical strength. A study published in ACS Applied Materials & Interfaces (2023) demonstrated that the compound could be cross-linked with other monomers to form robust polymeric networks with applications in biomedical devices and coatings. This interdisciplinary approach underscores the versatility of 4-ethyl-1-propylcyclohexane-1-carbaldehyde beyond traditional pharmaceutical applications.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 4-ethyl-1-propylcyclohexane-1-carbaldehyde for commercial and industrial use. Recent advancements in catalytic methods, however, have shown potential in addressing these issues. For instance, a study in Organic Process Research & Development (2024) reported a highly efficient catalytic system for the selective oxidation of 4-ethyl-1-propylcyclohexane to the corresponding aldehyde, achieving high yields and minimizing byproducts. Such innovations are critical for the sustainable production of this compound and its derivatives.

In conclusion, 4-ethyl-1-propylcyclohexane-1-carbaldehyde (CAS: 1996131-93-1) represents a versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to material science, highlight its potential to address current challenges in healthcare and technology. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility, making it a compound to watch in the coming years.